molecular formula O14P2U3 B232006 Hydrogen dioxo[phosphato(3-)-o,o']uranate(1-) CAS No. 18433-48-2

Hydrogen dioxo[phosphato(3-)-o,o']uranate(1-)

Cat. No.: B232006
CAS No.: 18433-48-2
M. Wt: 366.01 g/mol
InChI Key: QKRQKXFTLBQFGH-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO’)-, hydrogen, (T-4)-: is a complex inorganic compound that contains uranium, phosphorus, oxygen, and hydrogen. This compound is known for its unique chemical structure and properties, making it a subject of interest in various scientific fields, including chemistry, materials science, and nuclear research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO’)-, hydrogen, (T-4)- typically involves the reaction of uranyl nitrate with phosphoric acid under controlled conditions. The reaction is carried out in an aqueous medium, and the pH is carefully adjusted to facilitate the formation of the desired compound. The reaction can be represented as follows:

UO2(NO3)2+H3PO4(UO2)2(PO4)2H2OUO_2(NO_3)_2 + H_3PO_4 \rightarrow (UO_2)_2(PO_4)_2 \cdot H_2O UO2​(NO3​)2​+H3​PO4​→(UO2​)2​(PO4​)2​⋅H2​O

The resulting product is then purified through filtration and recrystallization to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale reactions using similar reagents and conditions. The process is optimized for efficiency and yield, often involving continuous flow reactors and automated pH control systems to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO’)-, hydrogen, (T-4)-: undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to higher oxidation states of uranium.

    Reduction: It can be reduced to lower oxidation states, often using reducing agents like hydrogen gas or metal hydrides.

    Substitution: The phosphate group can be substituted with other ligands, such as sulfate or carbonate, under specific conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and nitric acid.

    Reduction: Reducing agents like sodium borohydride or hydrogen gas are used.

    Substitution: Ligand exchange reactions are typically carried out in aqueous solutions with controlled pH and temperature.

Major Products Formed

    Oxidation: Higher oxidation state uranium compounds.

    Reduction: Lower oxidation state uranium compounds.

    Substitution: Compounds with different ligands, such as uranyl sulfate or uranyl carbonate.

Scientific Research Applications

Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO’)-, hydrogen, (T-4)-: has a wide range of applications in scientific research:

    Chemistry: Used as a precursor for the synthesis of other uranium compounds and as a catalyst in certain chemical reactions.

    Biology: Studied for its potential effects on biological systems, particularly in the context of uranium toxicity and bioaccumulation.

    Medicine: Investigated for its potential use in radiopharmaceuticals for cancer treatment.

    Industry: Utilized in the production of specialized ceramics and glass, as well as in nuclear fuel processing.

Mechanism of Action

The mechanism by which Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO’)-, hydrogen, (T-4)- exerts its effects involves its interaction with molecular targets such as enzymes and cellular structures. The compound can bind to phosphate groups in biological molecules, disrupting normal cellular functions. Additionally, its radioactive properties can cause damage to cellular DNA, leading to cell death or mutations.

Comparison with Similar Compounds

Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO’)-, hydrogen, (T-4)-: can be compared with other similar compounds, such as:

    Uranyl sulfate: Similar in structure but contains sulfate instead of phosphate.

    Uranyl carbonate: Contains carbonate ligands and is used in different industrial applications.

    Uranyl nitrate: A common uranium compound used in nuclear fuel processing.

The uniqueness of Uranate(1-), dioxo(phosphato(3-)-kappaO,kappaO’)-, hydrogen, (T-4)- lies in its specific phosphate ligands, which confer distinct chemical and physical properties, making it suitable for specialized applications in various fields.

Properties

CAS No.

18433-48-2

Molecular Formula

O14P2U3

Molecular Weight

366.01 g/mol

IUPAC Name

dioxouranium(2+);hydron;phosphate

InChI

InChI=1S/H3O4P.2O.U/c1-5(2,3)4;;;/h(H3,1,2,3,4);;;/q;;;+2/p-2

InChI Key

QKRQKXFTLBQFGH-UHFFFAOYSA-L

SMILES

[H+].[O-]P(=O)([O-])[O-].O=[U+2]=O

Canonical SMILES

[H+].[O-]P(=O)([O-])[O-].O=[U+2]=O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.